Cas no 2648946-52-3 (sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate)

• Product Name: sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate
• CAS No: 2648946-52-3
• MF: C₈H₁₂N₃NaO₂
• MW: 205.189552307129
• MDL: MFCD34168739
• CID: 5458434
• PubChem ID: 155973447
• Update Time: 2025-07-08

sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-28246899
• sodium 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetate
• Z4751474364
• 2648946-52-3
• 1H-1,2,4-Triazole-5-acetic acid, 1-methyl-3-(1-methylethyl)-, sodium salt (1:1)
• sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate

• MDL： MFCD34168739
• Inchi： 1S/C8H13N3O2.Na/c1-5(2)8-9-6(4-7(12)13)11(3)10-8;/h5H,4H2,1-3H3,(H,12,13);/q;+1/p-1
• InChI Key： KOIUZHIDIWXQOZ-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1=NC(C(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 205.08272092g/mol
• Monoisotopic Mass: 205.08272092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate

Comprehensive Overview of Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate (CAS No. 2648946-52-3)

In the realm of specialty chemicals, Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate (CAS No. 2648946-52-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often referred to in abbreviated forms for convenience, belongs to the class of triazole derivatives, which are widely studied for their pharmacological and agrochemical potential. The sodium salt form enhances its solubility and bioavailability, making it a preferred choice in formulation development.

The chemical structure of Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate features a 1,2,4-triazole core, a heterocyclic ring known for its stability and reactivity. The presence of a methyl and isopropyl group at specific positions further modulates its electronic properties, influencing its interaction with biological targets. Researchers have explored its potential in drug discovery, particularly in designing inhibitors for enzymes involved in inflammatory pathways. Its CAS No. 2648946-52-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

Recent trends in the pharmaceutical industry highlight a growing interest in triazole-based compounds, driven by their efficacy in addressing antimicrobial resistance and chronic diseases. Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate has been investigated for its role in modulating immune responses, with preliminary studies suggesting its utility in autoimmune disorders. Additionally, its agrochemical applications are being explored, particularly in developing next-generation plant growth regulators and pesticides with reduced environmental impact.

The synthesis of Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate involves multi-step organic reactions, often starting from readily available precursors like hydrazine derivatives and carboxylic acids. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly affect its performance in end-use applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular profile, ensuring compliance with industry standards.

From a commercial perspective, the demand for Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate is influenced by its niche applications. Suppliers and manufacturers emphasize custom synthesis services to cater to the specific needs of research institutions and pharmaceutical companies. The compound's patent landscape is another area of interest, with several filings highlighting its potential in novel therapeutic formulations. As the industry shifts toward green chemistry, efforts are underway to develop sustainable synthesis routes for this and related triazole derivatives.

In conclusion, Sodium 2-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetate (CAS No. 2648946-52-3) represents a promising candidate in both pharmaceutical and agrochemical research. Its structural versatility, coupled with ongoing advancements in molecular design, positions it as a key player in addressing contemporary challenges in health and agriculture. Future studies are expected to uncover additional applications, further solidifying its importance in the chemical sciences.